Tert-butyl 2-bromo-1,3-thiazole-4-carboxylate

• IUPAC Name: tert-butyl 2-bromo-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C8H10BrNO2S/c1-8(2,3)12-6(11)5-4-13-7(9)10-5/h4H,1-3H3
• InChI Key: ZXROJHMHXVIMJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CSC(=N1)Br
• Molecular Formula: C8H10BrNO2S
• DSSTOX Substance ID: DTXSID301241563
• Molecular Weight: 264.14 g/mol
• CAS No.: 947407-89-8

Description

“Tert-butyl 2-bromo-1,3-thiazole-4-carboxylate” is a chemical compound that belongs to the class of organic compounds known as thiazoles. Thiazoles are compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Molecular Structure Analysis

The molecular structure of “this compound” would consist of a thiazole ring (a five-membered ring with one sulfur and one nitrogen atom) attached to a carboxylate ester group (CO2R, where R is the tert-butyl group) at the 4-position and a bromine atom at the 2-position.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some properties that could be predicted for this compound include its polarity, solubility, and reactivity based on the functional groups present.

Scientific Research Applications

• Chiral Analysis and Synthesis :

  • Tert-butyl derivatives have been utilized in the determination of absolute configuration and optical purity of monosaccharides, as seen in the work by Nishida et al. (1991), where tert-butyl-2-methyl-1,3-benzodioxole-4-carboxylic acid was used with monosaccharides (Nishida et al., 1991).

• Synthesis of Heterocyclic Compounds :

  • Ivanov (2020) describes the use of tert-butyl 2-(7-bromo-3-tert-butyl-8-R-4-oxopyrazolo[5,1-c][1,2,4]triazin-1(4H)-yl)acetates in the synthesis of pyrrolo[1,2-b][1,2,4]triazine derivatives (Ivanov, 2020).
  • The work by Martin et al. (2008) on the Pd(0)-catalyzed regioselective C-2 arylation of tert-butyl 4-thiazolecarboxylate for the synthesis of thiopeptide antibiotics is another example (Martin et al., 2008).

• Kinetic Resolution and Stereoselectivity :

  • Kubo et al. (1997) developed a method for stereoselective carbon−carbon bond formation using tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate as a chiral auxiliary (Kubo et al., 1997).

• Crystallographic Studies :

  • Singh et al. (2016) synthesized tert-Butyl 2-amino-1H-1,3-benzodiazole-1-carboxylate and conducted crystallographic studies to understand its molecular arrangement and thermal properties (Singh et al., 2016).

• Advanced Material Research :

  • Wang et al. (2013) synthesized 2-(1-tert-Butoxycarbonylamino-2-methyl-butyl)-thiazole-4-carboxylic acid methyl ester, a component of a novel cyclic depsipeptide with potential cytotoxic properties (Wang et al., 2013).
  • Zhang et al. (2016) explored the use of tert-butyl-phenol derivatives in white organic light-emitting diodes (WOLEDs), demonstrating the versatility of these compounds in material science applications (Zhang et al., 2016).

• Synthesis of Novel Compounds :

  • Baker and Williams (2003) reported the synthesis of novel 2-amino-1,3-thiazole-5-carboxylates via nucleophilic displacement, highlighting the reactivity of these compounds (Baker & Williams, 2003).

Mechanism of Action

Target of Action

Tert-butyl 2-bromo-1,3-thiazole-4-carboxylate is a synthetic compound that has been used in the synthesis of indole derivatives . Indole derivatives are significant heterocyclic systems in natural products and drugs, playing a crucial role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body .

Mode of Action

It’s known that indole derivatives, which this compound helps synthesize, interact with multiple receptors in the body, contributing to their broad-spectrum biological activities .

Biochemical Pathways

Indole derivatives, which this compound is used to synthesize, are known to impact a variety of biological pathways due to their interaction with multiple receptors .

Result of Action

Indole derivatives, which this compound is used to synthesize, have been found to possess various biologically vital properties, including anticancer, anti-inflammatory, antinociceptive, antipsychotic, analgesic, cytotoxic, and 5-lipoxygenase inhibitory activities .

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. If it shows promising biological activity, it could be further optimized and studied as a potential therapeutic agent.